Cas no 1185310-21-7 (4-Fluoro-2-(methyl-d3)-bromobenzene)

• Product Name: 4-Fluoro-2-(methyl-d3)-bromobenzene
• CAS No: 1185310-21-7
• MF: C₇H₃D₃BrF
• MW: 192.04
• CID: 5144046
• PubChem ID: 45785225
• Update Time: 2024-11-05

4-Fluoro-2-(methyl-d3)-bromobenzene Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-(methyl-d3)-bromobenzene
• 1185310-21-7
• F92408

• Inchi： 1S/C7H6BrF/c1-5-4-6(9)2-3-7(5)8/h2-4H,1H3/i1D3
• InChI Key： RJPNVPITBYXBNB-FIBGUPNXSA-N
• SMILES： C([2H])([2H])([2H])C1C=C(F)C=CC=1Br

Computed Properties

• Exact Mass: 190.98252g/mol
• Monoisotopic Mass: 190.98252g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų